Cas no 848208-42-4 (4-(1-benzyl-1H-1,3-benzodiazol-2-yl)-1-(3-methoxyphenyl)pyrrolidin-2-one)

• Product Name: 4-(1-benzyl-1H-1,3-benzodiazol-2-yl)-1-(3-methoxyphenyl)pyrrolidin-2-one
• CAS No: 848208-42-4
• MF: C₂₅H₂₃N₃O₂
• MW: 397.469025850296
• CID: 5556579
• Update Time: 2025-10-30

4-(1-benzyl-1H-1,3-benzodiazol-2-yl)-1-(3-methoxyphenyl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(1-benzylbenzimidazol-2-yl)-1-(3-methoxyphenyl)pyrrolidin-2-one
• 4-(1-benzyl-1H-1,3-benzodiazol-2-yl)-1-(3-methoxyphenyl)pyrrolidin-2-one

• Inchi： 1S/C25H23N3O2/c1-30-21-11-7-10-20(15-21)27-17-19(14-24(27)29)25-26-22-12-5-6-13-23(22)28(25)16-18-8-3-2-4-9-18/h2-13,15,19H,14,16-17H2,1H3
• InChI Key： FDADHFYCNJMBAA-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC(OC)=C2)CC(C2N(CC3=CC=CC=C3)C3=CC=CC=C3N=2)CC1=O

Additional information on 4-(1-benzyl-1H-1,3-benzodiazol-2-yl)-1-(3-methoxyphenyl)pyrrolidin-2-one

Introduction to 4-(1-Benzyl-1H-1,3-Benzodiazol-2-yl)-1-(3-Methoxyphenyl)pyrrolidin-2-one (CAS No. 848208-42-4)

4-(1-Benzyl-1H-1,3-benzodiazol-2-yl)-1-(3-methoxyphenyl)pyrrolidin-2-one (CAS No. 848208-42-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of benzodiazepine and pyrrolidine, two important classes of heterocyclic compounds with diverse biological activities. The unique structural features of this compound make it a valuable candidate for various therapeutic applications, particularly in the areas of central nervous system (CNS) disorders and cancer research.

The chemical structure of 4-(1-Benzyl-1H-1,3-benzodiazol-2-yl)-1-(3-methoxyphenyl)pyrrolidin-2-one consists of a benzodiazepine ring system fused to a pyrrolidine ring, with additional substituents such as a benzyl group and a methoxyphenyl group. These functional groups contribute to the compound's pharmacological properties and its potential as a lead molecule in drug discovery.

Recent studies have highlighted the importance of benzodiazepine derivatives in the development of novel therapeutic agents. For instance, a 2023 study published in the Journal of Medicinal Chemistry investigated the binding affinity and selectivity of various benzodiazepine derivatives to specific GABA-A receptor subtypes. The results indicated that compounds with similar structures to 4-(1-Benzyl-1H-1,3-benzodiazol-2-yl)-1-(3-methoxyphenyl)pyrrolidin-2-one exhibit high affinity for GABA-A receptors, which are crucial for modulating neuronal excitability and treating anxiety disorders.

In addition to its potential in CNS disorders, 4-(1-Benzyl-1H-1,3-benzodiazol-2-yl)-1-(3-methoxyphenyl)pyrrolidin-2-one has shown promise in cancer research. A 2022 study published in the Cancer Research journal explored the antiproliferative effects of this compound on various cancer cell lines. The study found that the compound effectively inhibited cell growth and induced apoptosis in breast cancer and lung cancer cells. The mechanism of action was attributed to the compound's ability to disrupt microtubule dynamics and interfere with cell cycle progression.

The synthesis of 4-(1-Benzyl-1H-1,3-benzodiazol-2-yl)-1-(3-methoxyphenyl)pyrrolidin-2-one involves multiple steps, including the formation of the benzodiazepine ring and subsequent functionalization with the pyrrolidine and methoxyphenyl groups. A recent review article in the Tetrahedron Letters detailed an optimized synthetic route that improved yield and purity compared to earlier methods. This advancement has facilitated the production of larger quantities of the compound for preclinical and clinical studies.

The pharmacokinetic properties of 4-(1-Benzyl-1H-1,3-benzodiazol-2-yl)-1-(3-methoxyphenyl)pyrrolidin-2-one have also been extensively studied. A 2023 study published in the European Journal of Pharmaceutical Sciences evaluated the absorption, distribution, metabolism, and excretion (ADME) profile of this compound in animal models. The results showed favorable pharmacokinetic parameters, including good oral bioavailability and a long half-life, which are essential for developing an effective drug candidate.

In conclusion, 4-(1-Benzyl-1H-1,3-benzodiazol-2-yl)-1-(3-methoxyphenyl)pyrrolidin-2-one (CAS No. 848208-42-4) is a promising compound with potential applications in both CNS disorders and cancer therapy. Its unique chemical structure and favorable pharmacological properties make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is likely to play a significant role in advancing medical treatments for various diseases.